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Compound of Interest

Compound Name: n-Butyl L-Lactate

Cat. No.: B12349109

Get Quote

The pharmaceutical and chemical manufacturing industries are undergoing a paradigm shift

toward green chemistry, necessitating the replacement of traditional, highly toxic solvents like

N-Methyl-2-pyrrolidone (NMP), toluene, and xylenes. n-Butyl L-Lactate (NBL), a bio-based

ester derived from lactic acid and n-butanol, has emerged as a premier alternative. With its

favorable toxicological profile, low vapor pressure, and excellent solvency for both polar and

non-polar substances, NBL provides a robust, field-proven platform for drug development,

coatings, and polymer synthesis.

This guide objectively compares the physicochemical performance of NBL against traditional

solvents and provides validated experimental workflows for its application.

Physicochemical Profiling & Solvency Power
The utility of a solvent is dictated by its thermodynamic properties and evaporation kinetics.

NBL offers a unique balance: its moderate boiling point allows for extended open times in

formulations, while its low vapor pressure significantly mitigates inhalation risks compared to

volatile organic compounds (VOCs) like toluene.

Table 1: Comparative Physicochemical Properties
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Property
n-Butyl L-
Lactate

N-Methyl-2-
pyrrolidone
(NMP)

Toluene Ethyl Acetate

Chemical Class Lactate Ester Lactam
Aromatic

Hydrocarbon
Acetate Ester

Boiling Point ~187 °C 202 °C 110.6 °C 77.1 °C

Flash Point ~71 °C (168 °F) 91 °C 4 °C -4 °C

Vapor Pressure

(20°C)
0.4 mmHg 0.29 mmHg 22 mmHg 73 mmHg

Evaporation Rate Slow Slow Fast Very Fast

Toxicity Profile
Low (GRAS

status)

Reprotoxic

(SVHC)
Neurotoxic Irritant

Biodegradability
Readily

Biodegradable

Inherently

Biodegradable
VOC / Pollutant

Readily

Biodegradable

Data supported by 1 and 2.

Mechanistic Toxicity and Environmental
Degradation
A core reason for transitioning to NBL is its benign interaction with biological and environmental

systems. Subacute inhalation studies demonstrate that NBL has a No-Observed-Adverse-

Effect Level (NOAEL) of 200 mg/m³ for vapor exposure, with systemic toxicity only occurring at

extreme concentrations secondary to severe local irritation (3).
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Metabolic degradation pathways: n-Butyl L-Lactate vs. traditional solvents.

Experimental Workflow I: Nanosuspension
Formulation of Hydrophobic APIs
Drug development frequently requires solubilizing highly lipophilic active pharmaceutical

ingredients (APIs). NBL acts as an exceptional solvent and co-surfactant in self-

microemulsifying polymeric matrix systems (SMEPMS), replacing reprotoxic solvents like NMP

(4).
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Workflow for formulating hydrophobic APIs using n-Butyl L-Lactate.
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Step-by-Step Methodology:
API Dissolution: Dissolve 100 mg of Fenofibrate in 2 mL of n-Butyl L-Lactate under

continuous magnetic stirring (400 rpm) at 25 °C.

Causality: NBL’s amphiphilic structure (combining hydroxyl and ester functional groups)

effectively disrupts the crystalline lattice of hydrophobic APIs, providing superior solvency

compared to purely non-polar traditional solvents like toluene.

Self-Validation Check: Continue stirring until complete optical clarity is achieved,

confirming the absolute absence of undissolved API microcrystals.

Surfactant Integration: Add 1.5% w/v Tween 80 and selected cosurfactants to the solution.

Stir for 30 minutes.

Causality: Tween 80 lowers the interfacial tension, preparing the organic phase for stable

emulsification.

Aqueous Dilution & Homogenization: Inject the organic phase dropwise into a 20 mL

aqueous saccharide solution (e.g., 5% trehalose) under high-shear homogenization (10,000

rpm) for 5 minutes.

Causality: The saccharide acts as a cryoprotectant. High-shear mixing ensures the

formation of uniformly sized nanodroplets.

Self-Validation Check: The mixture must transition from a biphasic liquid to a stable,

uniformly translucent microemulsion without any visible phase separation.

Freeze-Drying (Lyophilization): Snap-freeze the emulsion in liquid nitrogen and lyophilize at

-50 °C and 0.01 mbar for 48 hours.

Causality: Sublimation removes the water phase. While NBL has a relatively low vapor

pressure, the deep vacuum successfully co-evaporates it, leaving behind a solid,

nanosized SMEPMS matrix.
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Experimental Workflow II: Biphasic Synthesis and
Recovery
In advanced synthetic applications, NBL is not only utilized as a solvent but can be synthesized

and extracted via highly efficient biphasic systems using acidic ionic liquids, demonstrating its

utility in green chemical engineering (5).

Step-by-Step Methodology:
Reactant Preparation: Combine L-lactic acid and n-butanol in a 1:3 molar ratio in a jacketed

reaction vessel.

Catalyst Integration: Introduce a Brønsted acidic ionic liquid (e.g., propane sulfonate

functionalized) at 5 mol% relative to lactic acid.

Causality: The ionic liquid acts dually as a solvent and a catalyst. The reactants (acid and

alcohol) are completely miscible in the ionic liquid, facilitating homogeneous catalysis.

Reaction Execution: Heat the mixture to 110 °C for 2 hours under vigorous mechanical

stirring.

Causality: Elevated temperature accelerates esterification. As NBL is synthesized, its

inherent insolubility in the ionic liquid forces it out of the reaction phase. This continuous

removal of the product shifts the chemical equilibrium strongly toward ester formation (Le

Chatelier's principle).

Self-Validation Check: Monitor the reactor visually; the appearance of a distinct, clear

upper liquid phase confirms successful product formation and phase separation.

Product Recovery: Cool the mixture to room temperature and decant the upper ester-rich

phase.

Causality: Simple decantation bypasses the need for energy-intensive distillation to

separate the catalyst, allowing the lower ionic liquid phase to be immediately recycled for

subsequent batches.
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Conclusion
n-Butyl L-Lactate effectively bridges the gap between high-performance chemical processing

and environmental stewardship. By offering solvency power that matches or exceeds traditional

solvents like NMP and toluene—coupled with a self-separating nature in biphasic catalysis and

a safe, endogenous metabolic degradation pathway—NBL stands as a critical tool for modern

researchers and formulation scientists.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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